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Compound of Interest

Compound Name: CP 100356

CAS No.: 142716-85-6

Cat. No.: B1195933

Get Quote

Technical Support Center: CP-100356
Introduction: Welcome to the technical support guide for CP-100356. This resource is designed

for researchers, scientists, and drug development professionals who are encountering

variability or unexpected outcomes in their experiments involving this compound. As a Senior

Application Scientist, my goal is to provide not just procedural steps, but also the underlying

rationale to empower you to design robust, self-validating experiments. We will delve into the

established mechanism of CP-100356, explore common sources of inconsistency, and provide

detailed protocols to help you achieve reproducible and accurate results.

Frequently Asked Questions (FAQs)
Q1: I believe CP-100356 is an NMDA receptor antagonist,
but my results are inconsistent. What could be wrong?
This is a critical point of clarification and a common source of confusion. The vast body of

scientific literature identifies CP-100356 not as an NMDA receptor antagonist, but as a potent

and specific inhibitor of P-glycoprotein (P-gp), also known as Multidrug Resistance Protein 1
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(MDR1).[1] It functions by blocking this efflux pump, which is responsible for transporting a

wide variety of substrates out of cells.

Inconsistent results often arise from using CP-100356 with the incorrect mechanistic

assumption. Its primary utility in research is to co-administer it with a primary drug candidate

that is a suspected P-gp substrate. By inhibiting the efflux pump, CP-100356 increases the

intracellular concentration of the primary drug, thereby revealing its true potency.[2][3]

Therefore, troubleshooting should be re-focused from the perspective of its role as an efflux

pump inhibitor.

Q2: What is the established mechanism of action for CP-
100356?
CP-100356 is a high-affinity inhibitor of the P-glycoprotein (P-gp) efflux pump.[1] P-gp is an

ATP-binding cassette (ABC) transporter that actively removes a broad range of xenobiotics,

including many therapeutic drugs, from the cell's interior. This is a key mechanism in multidrug

resistance in cancer cells and affects drug absorption and distribution in tissues like the blood-

brain barrier.

CP-100356 binds to P-gp, competitively inhibiting its ability to efflux substrates.[4] Additionally,

it has been shown to inhibit another important efflux transporter, the Breast Cancer Resistance

Protein (BCRP).[1] It displays weak to no activity against other transporters like Multidrug

Resistance-Associated Protein 2 (MRP2) or Organic Anion-Transporting Polypeptide 1B1

(OATP1B1), making it a relatively specific dual inhibitor of P-gp and BCRP.[1]
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Caption: Mechanism of CP-100356 as a P-gp inhibitor.

Troubleshooting Experimental Variability
Q3: My primary drug shows no change in potency when
co-administered with CP-100356. What does this mean?
This is a common experimental outcome that can be due to several factors. A systematic

approach is required to diagnose the issue.

Possible Cause #1: Your primary drug is not a P-gp substrate. If your compound is not

transported by P-gp, inhibiting the pump will have no effect on its intracellular concentration

and thus no effect on its potency.

Possible Cause #2: Your experimental cell line does not express functional P-gp. Many

common cell lines (e.g., A549, MRC5) have low P-gp expression, whereas others, like Vero E6

or specific cancer cell lines, are known to have high levels.[3] Inconsistency between labs can

often be traced to using different cell passages or clones with drifted expression levels.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1195933/docs?utm_src=pdf-body-img#troubleshooting-inconsistent-results-with-cp-100356
https://www.biorxiv.org/content/10.1101/2021.02.13.431008.full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause #3: The concentration of CP-100356 is suboptimal. The concentration required

to fully inhibit P-gp can vary between cell lines depending on the level of P-gp expression.

Troubleshooting Workflow:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


No Potency Shift Observed
with CP-100356

Is the primary drug a
known P-gp substrate?

Does the cell line express
functional P-gp?

 Yes / Unknown 

Conclusion: Drug is likely
not a P-gp substrate.

 No 

Is the CP-100356
concentration optimal?

 Yes 

Conclusion: Lack of P-gp is the
likely cause. Consider using a
P-gp-overexpressing cell line.

 No 

Action: Validate P-gp expression
(e.g., Western Blot, qPCR, or
functional dye-efflux assay).

 Unknown 

Action: Perform a dose-response
experiment with CP-100356 using a

known P-gp substrate as a positive control.

 No / Unknown 

Conclusion: Titrate CP-100356
to find optimal inhibitory concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1195933?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bio-techne.com/p/small-molecules-peptides/cp-100356-hydrochloride_4193
https://pmc.ncbi.nlm.nih.gov/articles/PMC8523698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8523698/
https://www.biorxiv.org/content/10.1101/2021.02.13.431008.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8473031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8473031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8473031/
https://www.benchchem.com/product/b1195933/docs#troubleshooting-inconsistent-results-with-cp-100356
https://www.benchchem.com/product/b1195933/docs#troubleshooting-inconsistent-results-with-cp-100356
https://www.benchchem.com/product/b1195933/docs#troubleshooting-inconsistent-results-with-cp-100356
https://www.benchchem.com/product/b1195933/docs#troubleshooting-inconsistent-results-with-cp-100356
https://www.benchchem.com/product/b1195933?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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